Cas no 88132-46-1 (Benzenamine, 4-(2-cyclohexyl-1-methylethoxy)-)

• Product Name: Benzenamine, 4-(2-cyclohexyl-1-methylethoxy)-
• CAS No: 88132-46-1
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 643920
• PubChem ID: 71410628
• Update Time: 2025-04-19

Benzenamine, 4-(2-cyclohexyl-1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-cyclohexyl-1-methylethoxy)-
• 4-(1-cyclohexylpropan-2-yloxy)aniline
• DTXSID50830293
• 4-[(1-Cyclohexylpropan-2-yl)oxy]aniline
• 88132-46-1

• Inchi： 1S/C15H23NO/c1-12(11-13-5-3-2-4-6-13)17-15-9-7-14(16)8-10-15/h7-10,12-13H,2-6,11,16H2,1H3
• InChI Key： UEGBDHCIIYYFIX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C(C)CC1CCCCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35.2Ų